Cas no 1983384-62-8 (tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate)

• Product Name: tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate
• CAS No: 1983384-62-8
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6169861
• PubChem ID: 121605193
• Update Time: 2025-06-11

tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate
• EN300-19458671
• 1983384-62-8
• AKOS026740701

• Inchi： 1S/C17H25NO4/c1-17(2,3)22-16(19)10-13-12-9-15(21-5)14(20-4)8-11(12)6-7-18-13/h8-9,13,18H,6-7,10H2,1-5H3
• InChI Key： PEZYJEAINOUCFJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1C2C=C(C(=CC=2CCN1)OC)OC)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinolin-1-yl)Acetate (CAS: 1983384-62-8)

The compound tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate (CAS: 1983384-62-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tetrahydroisoquinoline core and ester functionality, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel dopamine receptor modulators. Researchers utilized tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate as a key intermediate to develop a series of compounds with high affinity for D2-like receptors. The study demonstrated that modifications at the ester group could significantly alter the pharmacological profile, suggesting its utility in designing selective dopaminergic agents.

In addition to its applications in CNS drug development, this compound has also been investigated for its potential in cancer therapy. A recent preprint on bioRxiv detailed its use as a precursor for the synthesis of topoisomerase II inhibitors. The tetrahydroisoquinoline scaffold, when functionalized with specific side chains, exhibited potent cytotoxic activity against various cancer cell lines, including breast and lung adenocarcinoma. These findings underscore the compound's versatility in medicinal chemistry.

From a synthetic chemistry perspective, advancements in the preparation of tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate have been reported. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield and purity. The new protocol employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices.

Ongoing research continues to explore the structural diversity achievable from this intermediate. Computational studies have predicted several derivatives with favorable drug-like properties, paving the way for future experimental validation. As the understanding of structure-activity relationships deepens, tert-butyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate is poised to remain a valuable building block in drug discovery pipelines.